Cas no 72562-51-7 (1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-)

• Product Name: 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
• CAS No: 72562-51-7
• MF: C₁₄H₂₄O₈
• MW: 320.335565567017
• CID: 577776
• PubChem ID: 326432
• Update Time: 2025-04-19

1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,6-dione,12,14-dimethyl-
• 12,14-dimethyl-1,4,7,10,13,16-hexaoxacyclooctadecane-2,6-dione
• NSC-297853
• 72562-51-7
• DTXSID60315844
• NSC297853

• Inchi： 1S/C14H24O8/c1-11-7-17-3-5-20-13(15)9-19-10-14(16)21-6-4-18-8-12(2)22-11/h11-12H,3-10H2,1-2H3
• InChI Key： LIFIXMXXDNEKKL-UHFFFAOYSA-N
• SMILES： O1C(C)COCCOC(COCC(=O)OCCOCC1C)=O

Computed Properties

• Exact Mass: 320.14712
• Monoisotopic Mass: 320.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 517.6°C at 760 mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.414
• PSA: 89.52